4-(2-Methoxy-n-propoxy)piperidine
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Description
“4-(2-Methoxy-n-propoxy)piperidine” is a compound that belongs to the class of organic compounds known as aminopiperidines . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidines are synthesized through various intra- and intermolecular reactions . A new efficient method for the N-heterocyclization of primary amines with diols catalyzed by a Cp*Ir complex has been developed . A variety of five-, six-, and seven-membered cyclic amines were synthesized in good to excellent yields .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The molecular formula of piperidine is (CH2)5NH .Chemical Reactions Analysis
Piperidines are involved in various chemical reactions such as hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions . Protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach has been reported .Mechanism of Action
Future Directions
Piperidines are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research may focus on developing new synthesis methods and exploring the therapeutic potential of piperidine derivatives.
Properties
CAS No. |
70979-02-1 |
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Molecular Formula |
C9H19NO2 |
Molecular Weight |
173.25 g/mol |
IUPAC Name |
4-(2-methoxypropoxy)piperidine |
InChI |
InChI=1S/C9H19NO2/c1-8(11-2)7-12-9-3-5-10-6-4-9/h8-10H,3-7H2,1-2H3 |
InChI Key |
MNRJBWWZVOCYSN-UHFFFAOYSA-N |
Canonical SMILES |
CC(COC1CCNCC1)OC |
Origin of Product |
United States |
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